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Compound of Interest

Compound Name: ACP-105

Cat. No.: B605154 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

ACP-105. The information is presented in a question-and-answer format to directly address

common issues encountered during experimentation.

Frequently Asked Questions (FAQs)
Q1: What is ACP-105 and how does it work?

ACP-105 is a non-steroidal Selective Androgen Receptor Modulator (SARM). It functions as a

partial agonist for the androgen receptor (AR), meaning it binds to and activates the receptor,

but with a lower maximal effect compared to a full agonist like testosterone. Its intended

mechanism is to selectively stimulate anabolic activity (muscle and bone growth) with minimal

androgenic side effects on tissues like the prostate.

Q2: What are the key in vitro characteristics of ACP-105?

ACP-105 demonstrates high affinity for the androgen receptor. Key quantitative metrics are

summarized in the table below.

Q3: What is the reported anabolic-to-androgenic ratio of ACP-105?

In preclinical studies involving castrated rats, ACP-105 showed a clear separation of anabolic

and androgenic effects. This is a critical parameter for a SARM, and the reported values are
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presented in the data summary table.

Q4: What are some potential reasons for inconsistent results in my ACP-105 experiments?

Inconsistent results with ACP-105 can stem from several factors, including:

Compound Quality and Purity: Since many SARMs are sold as

To cite this document: BenchChem. [Technical Support Center: Troubleshooting Inconsistent
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 2 Tech Support

https://www.benchchem.com/product/b605154?utm_src=pdf-body
https://www.benchchem.com/product/b605154?utm_src=pdf-body
https://www.benchchem.com/product/b605154#troubleshooting-inconsistent-results-in-acp-105-experiments
https://www.benchchem.com/product/b605154#troubleshooting-inconsistent-results-in-acp-105-experiments
https://www.benchchem.com/product/b605154#troubleshooting-inconsistent-results-in-acp-105-experiments
https://www.benchchem.com/product/b605154#troubleshooting-inconsistent-results-in-acp-105-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b605154?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

